2-(8-((2-hydroxyethyl)amino)-3,7-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide

• IUPAC Name: 2-[8-(2-hydroxyethylamino)-3,7-dimethyl-2,6-dioxopurin-1-yl]acetamide
• InChI: InChI=1S/C11H16N6O4/c1-15-7-8(14-10(15)13-3-4-18)16(2)11(21)17(9(7)20)5-6(12)19/h18H,3-5H2,1-2H3,(H2,12,19)(H,13,14)
• InChI Key: DOADRIZSDISPGI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1NCCO)N(C(=O)N(C2=O)CC(=O)N)C
• Molecular Formula: C11H16N6O4
• Molecular Weight: 296.28 g/mol
• CAS No.: 1421525-66-7

Description

This compound is a derivative of purine, which is a heterocyclic aromatic organic compound. It contains a pyrimidine ring fused to an imidazole ring. Purines, including substituted purines and their tautomers, are the most widely occurring nitrogen-containing heterocycle in nature.

Synthesis Analysis

The synthesis of such complex molecules usually involves multiple steps, each requiring specific reagents and conditions. For example, the synthesis of N-(2-Hydroxyethyl)ethylenediamine involves the reaction of 1,2-diamine derivatives with sulfonium salts.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry. Unfortunately, without specific data for this compound, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, amides can undergo hydrolysis in the presence of an acid to form carboxylic acids and amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and reactivity. These properties can be predicted based on the compound’s structure and functional groups.

Scientific Research Applications

Chemical Synthesis and Derivative Studies

Chemical synthesis of complex organic compounds often explores the reactivity and potential applications of various chemical structures, including those similar to 2-(8-((2-hydroxyethyl)amino)-3,7-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide. For instance, studies have demonstrated how certain reactants can be transformed through chemical reactions, potentially leading to compounds with significant biological or chemical utility. Research in this area aims to expand the knowledge of chemical properties and reactions, providing foundational information that could be relevant to understanding compounds like this compound (Troxler & Weber, 1974).

Potential Pesticide Derivatives

The exploration of new pesticide derivatives often involves the synthesis and characterization of compounds with structural similarities to this compound. These studies focus on identifying compounds with potential pest control properties, contributing to the development of more effective and safer agricultural chemicals (Olszewska et al., 2009).

Antimicrobial Activity Research

Research into the antimicrobial activities of compounds structurally related to this compound is vital for discovering new therapeutic agents. Synthesizing and testing various derivatives can reveal potential antimicrobial agents, contributing to the battle against resistant bacterial strains (Sharma et al., 2004).

Environmental Monitoring and Analysis

Developing new methods for environmental monitoring, such as detecting carbonyl compounds in water samples, is another research application. Compounds similar to this compound may serve as molecular probes in these studies, enhancing the sensitivity and specificity of detection methods (Houdier et al., 2000).

Interstellar Medium Studies

The study of molecules in the interstellar medium (ISM) can include investigations into the formation pathways of complex organic molecules, including those with structural similarities to this compound. Understanding these pathways contributes to our knowledge of cosmic chemistry and the origins of life-building molecules (Foo et al., 2018).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its intended use or biological target. Without more specific information, it’s difficult to predict the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Material safety data sheets (MSDS) provide information on handling, storage, and disposal of compounds, as well as their health effects.

Future Directions

The future directions for research on a compound depend on its potential applications. For example, if the compound shows promising biological activity, it could be further studied for potential therapeutic uses.